Cas no 887872-91-5 (2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide)

• Product Name: 2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
• CAS No: 887872-91-5
• MF: C₁₈H₂₆N₆O₃
• MW: 374.437443256378
• CID: 5478350
• Update Time: 2025-05-30

2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 8-hexyl-1,2,4,8-tetrahydro-1,6,7-trimethyl-2,4-dioxo-
• 2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

• Inchi： 1S/C18H26N6O3/c1-5-6-7-8-9-22-11(2)12(3)24-14-15(20-17(22)24)21(4)18(27)23(16(14)26)10-13(19)25/h5-10H2,1-4H3,(H2,19,25)
• InChI Key： PHLOSIWWPVCRNX-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCCCC)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

Professional Introduction to Compound with CAS No. 887872-91-5 and Product Name: 2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

The compound with the CAS number 887872-91-5 and the product name 2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural complexity and unique functional groups of this molecule make it a promising candidate for further research and development in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The imidazo[1,2-gpurin-3-yl}acetamide moiety in the compound's structure is particularly noteworthy, as it has been shown to exhibit various pharmacological properties. This moiety is part of a larger family of imidazopyrimidinone derivatives that have demonstrated efficacy in preclinical studies. The presence of multiple substituents such as 8-hexyl, 1,6,7-trimethyl, and 2,4-dioxo further enhances the compound's potential by influencing its solubility, bioavailability, and interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. The acetamide group is known to modulate enzyme activity and receptor binding, making it an attractive scaffold for drug design. Current research indicates that compounds with similar structures may inhibit key enzymes involved in inflammatory pathways such as COX-2 and LOX. This has led to investigations into their potential as anti-inflammatory agents. Preliminary studies have shown promising results in animal models, suggesting that this compound could be a valuable addition to therapeutic strategies for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-{8-hexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group modifications. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired product. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for characterizing the compound's structure and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential targets. Docking simulations have revealed that the imidazo[1,2-gpurin-3-yl}acetamide moiety can bind effectively to specific pockets on enzymes such as kinases and phosphodiesterases. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions that stabilize the compound's binding affinity. Such insights have guided the design of analogs with enhanced potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have assessed its stability in various biological fluids and its metabolic pathways. The presence of the hexyl side chain influences its lipophilicity, which is a critical factor in determining its absorption and distribution within the body. Additionally, the trimethyl groups contribute to its overall stability against enzymatic degradation. These factors collectively contribute to its potential for oral administration and prolonged half-life.

Recent advancements in drug delivery systems have opened new avenues for enhancing the therapeutic efficacy of this compound. Nanoparticle-based formulations have been explored as a means to improve bioavailability and target specificity. By encapsulating the active ingredient within biodegradable polymers or lipid bilayers, researchers aim to achieve controlled release profiles that optimize drug delivery to affected tissues. Preliminary results from these studies are encouraging and suggest that such formulations could significantly improve treatment outcomes.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-defined. To advance from preclinical to clinical trials requires rigorous testing for safety and efficacy. Good Manufacturing Practices (GMP) must be followed during synthesis and purification to ensure consistency across batches. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating these regulatory hurdles efficiently.

Future research directions include exploring the compound's potential in combination therapies. By pairing it with other agents that target different aspects of disease pathogenesis, researchers hope to achieve synergistic effects that outperform single-agent treatments. Furthermore, investigating its role in precision medicine—where treatments are tailored to individual genetic profiles—could unlock new therapeutic possibilities for patients with rare or refractory conditions.

In conclusion,2-{8-hexyl-1，6，7-trimethyl－2，4-dioxo－1H，2H，3H，4H，8H-imidazo[1，2－gpurin－3－yl}acetamide represents a significant advancement in pharmaceutical chemistry with promising applications in treating inflammatory diseases。 Its unique structure， coupled with preliminary evidence of biological activity， positions it as a valuable candidate for further development。 As research continues， we can anticipate more insights into its mechanism of action， pharmacokinetic profile， and potential therapeutic applications.